Cas no 1017608-26-2 (5-tert-butyl-2,4-diiodophenol)
5-tert-butyl-2,4-diiodophenol Chemical and Physical Properties
Names and Identifiers
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- Phenol, 5-(1,1-dimethylethyl)-2,4-diiodo-
- 5-tert-butyl-2,4-diiodophenol
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- MDL: MFCD30537749
- Inchi: 1S/C10H12I2O/c1-10(2,3)6-4-9(13)8(12)5-7(6)11/h4-5,13H,1-3H3
- InChI Key: SVUMGUYTRBJEOM-UHFFFAOYSA-N
- SMILES: C1(O)=CC(C(C)(C)C)=C(I)C=C1I
Computed Properties
- Exact Mass: 401.89776g/mol
- Monoisotopic Mass: 401.89776g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 402.01g/mol
- XLogP3: 4.5
- Topological Polar Surface Area: 20.2Ų
5-tert-butyl-2,4-diiodophenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00885091-1g |
5-tert-Butyl-2,4-diiodophenol |
1017608-26-2 | 95% | 1g |
¥3526.0 | 2023-04-06 | |
| Enamine | EN300-342741-0.05g |
5-tert-butyl-2,4-diiodophenol |
1017608-26-2 | 95.0% | 0.05g |
$76.0 | 2025-02-19 | |
| Enamine | EN300-342741-0.1g |
5-tert-butyl-2,4-diiodophenol |
1017608-26-2 | 95.0% | 0.1g |
$113.0 | 2025-02-19 | |
| Enamine | EN300-342741-0.25g |
5-tert-butyl-2,4-diiodophenol |
1017608-26-2 | 95.0% | 0.25g |
$162.0 | 2025-02-19 | |
| Enamine | EN300-342741-0.5g |
5-tert-butyl-2,4-diiodophenol |
1017608-26-2 | 95.0% | 0.5g |
$310.0 | 2025-02-19 | |
| Enamine | EN300-342741-1.0g |
5-tert-butyl-2,4-diiodophenol |
1017608-26-2 | 95.0% | 1.0g |
$414.0 | 2025-02-19 | |
| Enamine | EN300-342741-2.5g |
5-tert-butyl-2,4-diiodophenol |
1017608-26-2 | 95.0% | 2.5g |
$810.0 | 2025-02-19 | |
| Enamine | EN300-342741-5.0g |
5-tert-butyl-2,4-diiodophenol |
1017608-26-2 | 95.0% | 5.0g |
$1199.0 | 2025-02-19 | |
| Enamine | EN300-342741-10.0g |
5-tert-butyl-2,4-diiodophenol |
1017608-26-2 | 95.0% | 10.0g |
$1778.0 | 2025-02-19 | |
| Enamine | EN300-342741-1g |
5-tert-butyl-2,4-diiodophenol |
1017608-26-2 | 95% | 1g |
$414.0 | 2023-09-03 |
5-tert-butyl-2,4-diiodophenol Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on 5-tert-butyl-2,4-diiodophenol
Research Brief on 5-tert-butyl-2,4-diiodophenol (CAS: 1017608-26-2): Recent Advances and Applications
5-tert-butyl-2,4-diiodophenol (CAS: 1017608-26-2) is a halogenated phenolic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, as well as its direct biological activities. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, synthesis methodologies, and emerging applications in drug discovery and development.
One of the most notable advancements in the study of 5-tert-butyl-2,4-diiodophenol is its application in the development of novel antimicrobial agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity, a mechanism that differs from traditional antibiotics. This finding opens new avenues for addressing the global challenge of antibiotic resistance.
In addition to its antimicrobial properties, recent research has highlighted the potential of 5-tert-butyl-2,4-diiodophenol in cancer therapeutics. A team from the University of Cambridge reported in Nature Chemical Biology that this compound serves as a precursor for the synthesis of small-molecule inhibitors targeting specific oncogenic pathways. The study revealed that optimized derivatives could selectively inhibit the proliferation of cancer cells with minimal effects on normal cells, suggesting a promising direction for targeted cancer therapy.
The synthesis and optimization of 5-tert-butyl-2,4-diiodophenol have also seen significant progress. A 2024 paper in Organic Letters described an improved synthetic route that enhances yield and purity while reducing environmental impact. The new method employs green chemistry principles, such as solvent-free conditions and catalytic iodination, making it more sustainable for industrial-scale production. This development is particularly relevant as demand for this compound increases in both academic and industrial settings.
From a mechanistic perspective, computational studies have provided deeper insights into the molecular interactions of 5-tert-butyl-2,4-diiodophenol with biological targets. Molecular docking simulations published in the Journal of Chemical Information and Modeling suggest that the tert-butyl group and iodine atoms play critical roles in binding affinity and selectivity. These findings are instrumental in guiding the rational design of more potent and specific derivatives for various therapeutic applications.
Looking ahead, the versatility of 5-tert-butyl-2,4-diiodophenol continues to inspire innovative research. Current investigations are exploring its potential in neurodegenerative disease treatment, where preliminary data indicate neuroprotective effects in cellular models of Alzheimer's disease. Furthermore, its application in materials science, particularly in the development of functional polymers with antimicrobial surfaces, represents an exciting interdisciplinary frontier.
In conclusion, 5-tert-butyl-2,4-diiodophenol (CAS: 1017608-26-2) remains a compound of significant interest in chemical biology and pharmaceutical research. The recent advances in its synthesis, mechanistic understanding, and therapeutic applications underscore its potential to address pressing medical challenges. As research progresses, this compound is likely to play an increasingly important role in the development of next-generation therapeutics and functional materials.
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